Methyl 4-(5,6-dinitro-1H-benzimidazol-2-yl)benzoate

• CAS RN: 55953-58-7
• Molecular Formula: C15H10N4O6
• Molecular Weight: 342.26 g/mol
• IUPAC Name: methyl 4-(5,6-dinitro-1H-benzimidazol-2-yl)benzoate
• InChI: InChI=1S/C15H10N4O6/c1-25-15(20)9-4-2-8(3-5-9)14-16-10-6-12(18(21)22)13(19(23)24)7-11(10)17-14/h2-7H,1H3,(H,16,17)
• InChI Key: JXWBTBDZMLSYCE-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)C2=NC3=CC(=C(C=C3N2)[N+](=O)[O-])[N+](=O)[O-]

Description

Methyl 4-(5,6-dinitro-1H-benzimidazol-2-yl)benzoate is a useful research compound. Its molecular formula is C15H10N4O6 and its molecular weight is 342.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality Methyl 4-(5,6-dinitro-1H-benzimidazol-2-yl)benzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Methyl 4-(5,6-dinitro-1H-benzimidazol-2-yl)benzoate including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution containing 10 g (45.8 mmole) of p-chlorocarbonylmethylbenzoate dissolved in 100 ml of dichlorobenzene was added 3.0 g (15.3 mmole) of 1,2-diamino-4,5-dinitrobenzene. After heating the resulting mixture to reflux under nitrogen (frothing), it was maintained at that temperature for 2 hours. The solution was then allowed to cool in ice for one hour, and the precipitate that formed was filtered by suction, washed with benzene and air-dried. Recrystallization from tetrahydrofuran (THF)-n-propanol by distillation to a small volume in vacuo yielded 3.2 g (62%) of 2-[p-carbomethoxyphenyl]-5,6-dinitrobenzimidazole as light yellow needles, m.p. 239°-240°.